Cas no 18028-29-0 (4-Bromo-6,7-dimethoxy-indan-1-one)
4-Bromo-6,7-dimethoxy-indan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one,4-bromo-2,3-dihydro-6,7-dimethoxy-
- 1H-INDEN-1-ONE, 4-BROMO-2,3-DIHYDRO-6,7-DIMETHOXY- (9CI)
- 4-bromo-6,7-dimethoxy-2,3-dihydroinden-1-one
- 4-Bromo-6,7-dimethoxyindanone
- 1H-Inden-1-one,4-bromo-2,3-dihydro-6,7-dimethoxy
- 4-Brom-6,7-dimethoxy-1-indanon
- 4-Brom-6,7-dimethoxy-hydrindon
- 4-Brom-6,7-dimethoxy-indan-1-on
- 4-bromo-6,7-dimethoxy-1-indanone
- 4-bromo-6,7-dimethoxy-2,3-dihydro-1h-inden-1-one
- 4-bromo-6,7-dimethoxyindan-1-one
- 4-broMo-2
- 3-dihydro-6
- AKOS012575786
- AMY37314
- CS-13476
- SCHEMBL1274678
- NSC152704
- ACPYISCUOAQRMS-UHFFFAOYSA-N
- CS-B0128
- NSC-152704
- C11451
- DTXSID40302691
- 4-Bromo-6,7-dimethoxy-indan-1-one
- 1H-Inden-1-one, 4-bromo-2,3-dihydro-6,7-dimethoxy-
- 18028-29-0
-
- MDL: MFCD00088977
- Inchi: 1S/C11H11BrO3/c1-14-9-5-7(12)6-3-4-8(13)10(6)11(9)15-2/h5H,3-4H2,1-2H3
- InChI Key: ACPYISCUOAQRMS-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C2C(CCC=21)=O)OC)OC
Computed Properties
- Exact Mass: 269.98900
- Monoisotopic Mass: 269.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- Density: 1.512
- Boiling Point: 395.7°Cat760mmHg
- Flash Point: 193.1°C
- Refractive Index: 1.579
- PSA: 35.53000
- LogP: 2.59520
4-Bromo-6,7-dimethoxy-indan-1-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4-Bromo-6,7-dimethoxy-indan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR370017-100mg |
4-Bromo-6,7-dimethoxy-indan-1-one |
18028-29-0 | >98% | 100mg |
£381.00 | 2025-02-20 | |
| TRC | B802023-1mg |
4-Bromo-6,7-dimethoxy-indan-1-one |
18028-29-0 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B802023-2mg |
4-Bromo-6,7-dimethoxy-indan-1-one |
18028-29-0 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B802023-10mg |
4-Bromo-6,7-dimethoxy-indan-1-one |
18028-29-0 | 10mg |
$ 160.00 | 2022-06-06 | ||
| Chemenu | CM271335-100mg |
4-Bromo-6,7-dimethoxy-2,3-dihydro-1H-inden-1-one |
18028-29-0 | 95+% | 100mg |
$*** | 2023-03-31 | |
| Chemenu | CM271335-250mg |
4-Bromo-6,7-dimethoxy-2,3-dihydro-1H-inden-1-one |
18028-29-0 | 95+% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM271335-1g |
4-Bromo-6,7-dimethoxy-2,3-dihydro-1H-inden-1-one |
18028-29-0 | 95+% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048088-100mg |
4-Bromo-6,7-dimethoxy-indan-1-one |
18028-29-0 | 98% | 100mg |
¥3904 | 2023-04-15 | |
| eNovation Chemicals LLC | D639480-5g |
4-Bromo-6,7-dimethoxyindanone |
18028-29-0 | 95% | 5g |
$3000 | 2024-08-03 | |
| A2B Chem LLC | AA95548-100mg |
4-Bromo-6,7-dimethoxy-2,3-dihydro-1H-inden-1-one |
18028-29-0 | 97 | 100mg |
$274.00 | 2024-04-20 |
4-Bromo-6,7-dimethoxy-indan-1-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 4-Bromo-6,7-dimethoxy-indan-1-one
4-Bromo-6,7-Dimethoxy-Indan-1-One (CAS No. 18028-29-0): A Versatile Building Block in Medicinal Chemistry and Organic Synthesis
4-Bromo-6,7-dimethoxy-indan-1-one (CAS No. 18028-29-0) is a structurally complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and diverse reactivity profile. This heterocyclic compound features a benzene ring fused to a two-membered cycloalkane ring, with substituents at the 4-position (bromine atom) and the 6,7-positions (methoxy groups). The indanone skeleton is a common motif in natural products, pharmaceuticals, and synthetic intermediates, making 4-bromo-6,7-dimethoxy-indan-1-one a valuable synthetic precursor for further functionalization.
The chemical structure of 4-bromo-6,7-dimethoxy-indan-1-one combines the stability of aromatic systems with the reactivity of aliphatic rings, enabling a wide range of organic transformations. Recent studies have highlighted its utility in cross-coupling reactions, particularly in Suzuki-Miyaura couplings and Heck reactions, where the electrophilic bromine atom serves as a reactive site for transition-metal catalyzed processes. The methoxy groups at positions 6 and 7 not only enhance the electron density of the indanone ring but also act as directing groups in selective functionalization reactions, a feature that has been exploited in the synthesis of bioactive molecules.
One of the most promising applications of 4-bromo-6,7-dimethoxy-indan-1-one lies in the field of medicinal chemistry, where its structural diversity has been leveraged to develop novel pharmaceuticals. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 4-bromo-6,7-dimethoxy-indan-1-one exhibited potent anti-inflammatory activity in in vitro assays, with IC50 values as low as 0.8 µM. The indanone scaffold was found to interact with pro-inflammatory signaling pathways, suggesting its potential as a lead compound in the development of next-generation anti-inflammatory drugs.
Another area of interest is the use of 4-bromo-6,7-dimethoxy-indan-1-one in organic synthesis as a building block for complex heterocyclic systems. Researchers at ETH Zurich have recently developed an efficient one-pot synthesis of indoloquinazoline derivatives using 4-bromo-6,7-dimethoxy-indan-1-one as a starting material. This approach involved a sequential reaction of N-alkylation, amination, and ring closure, resulting in high yields (up to 92%) and excellent stereoselectivity. The methoxy groups were found to play a critical role in controlling the regiochemistry of the reaction, a finding that has important implications for synthetic methodology.
The reactivity of 4-bromo-6,7-dimethoxy-indan-1-one has also been explored in the context of electrochemical processes. A 2024 study in Advanced Synthesis & Catalysis reported the electrochemical oxidation of 4-bromo-6,7-dimethoxy-indan-1-one to generate a radical intermediate, which was subsequently used in radical cyclization reactions. This method provided a new route to polycyclic compounds with complex stereochemistry, expanding the toolbox available to organic chemists.
From an industrial perspective, 4-bromo-6,7-dimethoxy-indan-1-one is also of interest due to its compatibility with green chemistry principles. The synthesis of this compound can be achieved using solvent-free conditions and low-energy processes, making it an attractive candidate for sustainable manufacturing. Furthermore, the stability of 4-bromo-6,7-dimethoxy-indan-1-one under various storage conditions ensures its long shelf life, which is a key requirement for commercial applications.
In conclusion, 4-bromo-6,7-dimethoxy-indan-1-one (CAS No. 18028-29-0) represents a versatile molecule with multifaceted utility in modern chemistry. Its unique structural features and reactive potential have made it a cornerstone in the development of novel pharmaceuticals, organic materials, and synthetic methodologies. As research in this area continues to expand, it is likely that 4-bromo-6,7-dimethoxy-indan-1-one will play an increasingly important role in innovative chemical synthesis and drug discovery efforts.
4-Bromo-6,7-Dimethoxyindan-1-One (CAS No. 18028-29-0): A Multifaceted Organic Compound Overview 4-Bromo-6,7-dimethoxyindan-1-one (CAS No. 18028-29-0) is a structurally rich organic molecule that has emerged as a key player in medicinal chemistry and organic synthesis. Its indanone scaffold, combined with substituents at the 4-position (a bromine atom) and the 6,7-positions (methoxy groups), provides a unique reactivity profile and structural diversity that make it a valuable synthetic precursor. Key Features - Chemical Structure: Features a benzene ring fused to a cycloalkane ring, with functional groups at key positions. - Reactivity: The bromine atom is a reactive site for cross-coupling reactions (e.g., Suzuki-Miyaura and Heck reactions), while the methoxy groups act as electron-donating groups and directing groups in selective functionalization. - Applications: - Medicinal Chemistry: Demonstrated anti-inflammatory activity with low IC50 values. - Organic Synthesis: Serves as a building block for complex heterocyclic systems and polycyclic compounds. - Electrochemistry: Used in electrochemical oxidation to generate radical intermediates for radical cyclization reactions. - Sustainability: Compatible with green chemistry principles due to solvent-free synthesis and long shelf life. Recent Research Highlights - Anti-Inflammatory Applications: A 2023 study showed that derivatives of this compound exhibit potent anti-inflammatory activity, interacting with pro-inflammatory signaling pathways. - Synthetic Methodology: Researchers at ETH Zurich developed an efficient one-pot synthesis to generate polycyclic compounds with complex stereochemistry. - Electrochemical Processes: A 2024 study reported the electrochemical oxidation of the compound, expanding its utility in radical chemistry. Industrial and Commercial Potential - Sustainable Manufacturing: Synthesis under low-energy conditions aligns with green chemistry goals. - Commercial Use: Stability and long shelf life make it suitable for industrial applications. Conclusion 4-Bromo-6,7-dimethoxyindan-1-one (CAS No. 18028-29-0) is a versatile molecule with significant potential in drug discovery, organic synthesis, and innovative chemical processes. Its structural versatility and reactive properties position it as a cornerstone in modern chemical research and development.18028-29-0 (4-Bromo-6,7-dimethoxy-indan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)